Cas no 1955474-54-0 (3-phenoxycyclobutanamine hydrochloride, trans, trans)

• Product Name: 3-phenoxycyclobutanamine hydrochloride, trans, trans
• CAS No: 1955474-54-0
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 4631076
• Update Time: 2025-05-19

3-phenoxycyclobutanamine hydrochloride, trans, trans Chemical and Physical Properties

Names and Identifiers

• (1R,3R)-3-phenoxycyclobutanamine hydrochloride
• (1R,3R)-3-phenoxycyclobutanamine hydrochloride, trans
• Cyclobutanamine, 3-phenoxy-, hydrochloride (1:1),trans-
• 3-phenoxycyclobutanamine hydrochloride, trans, trans

• Inchi： 1S/C10H13NO.ClH/c11-8-6-10(7-8)12-9-4-2-1-3-5-9;/h1-5,8,10H,6-7,11H2;1H/t8-,10-;
• InChI Key： YPQRSWFGPZVDPT-BHNXPWSHSA-N
• SMILES： O(C1C=CC=CC=1)[C@@H]1C[C@@H](N)C1.Cl

Additional information on 3-phenoxycyclobutanamine hydrochloride, trans, trans

Research Brief on 3-Phenoxycyclobutanamine Hydrochloride (trans, trans) and Its Applications in Chemical Biology and Medicine

The compound 3-phenoxycyclobutanamine hydrochloride (trans, trans), with the CAS number 1955474-54-0, has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological activities, and potential clinical relevance.

Recent studies have highlighted the role of 3-phenoxycyclobutanamine hydrochloride (trans, trans) as a versatile scaffold in drug discovery. Its cyclobutanamine core, coupled with the phenoxy substituent, offers a rigid yet flexible structure that can interact with various biological targets. Researchers have successfully synthesized this compound using advanced catalytic methods, achieving high yields and enantiomeric purity, which is critical for its application in medicinal chemistry.

Pharmacological evaluations of 3-phenoxycyclobutanamine hydrochloride (trans, trans) have revealed its potential as a modulator of central nervous system (CNS) receptors. Preliminary in vitro and in vivo studies suggest that this compound exhibits affinity for serotonin and dopamine receptors, making it a candidate for further investigation in neuropsychiatric disorders such as depression and anxiety. Additionally, its unique pharmacokinetic profile, including good blood-brain barrier penetration, enhances its therapeutic potential.

In the context of chemical biology, this compound has been employed as a tool to probe protein-ligand interactions. Its rigid structure allows for precise mapping of binding sites, aiding in the design of more selective and potent drugs. Recent crystallographic studies have provided insights into its binding mode with target proteins, further validating its utility in structure-based drug design.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is focused on derivatizing the core structure to enhance its pharmacological properties while reducing potential toxicity. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 3-phenoxycyclobutanamine hydrochloride (trans, trans) represents a promising candidate in the intersection of chemical biology and medicinal chemistry. Its unique structural features, combined with its pharmacological activities, position it as a valuable tool for both basic research and drug development. Future studies should prioritize its optimization and preclinical evaluation to fully realize its therapeutic potential.